Cas no 887458-69-7 (8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887458-69-7
• MF: C₂₁H₂₅N₅O₄
• MW: 411.454304456711
• CID: 5847285
• PubChem ID: 16812783
• Update Time: 2025-06-11

8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(4-ethoxyphenyl)-2-(2-methoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl- (9CI)
• 887458-69-7
• 8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• F2542-1193
• SR-01000021861
• AKOS005185735
• SR-01000021861-1
• 8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H25N5O4/c1-6-30-16-9-7-15(8-10-16)25-13(2)14(3)26-17-18(22-20(25)26)23(4)21(28)24(19(17)27)11-12-29-5/h7-10H,6,11-12H2,1-5H3
• InChI Key： RFXPRKUFCCOASF-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3=CC=C(OCC)C=C3)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Computed Properties

• Exact Mass: 411.19065430g/mol
• Monoisotopic Mass: 411.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 528.9±60.0 °C(Predicted)
• pka: 7.96±0.20(Predicted)

Additional information on 8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887458-69-7)

8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, a compound with the CAS number 887458-69-7, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities.

The molecular structure of 8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione includes a central imidazopurine core substituted with various functional groups. The presence of an ethoxyphenyl group at the 8-position and a methoxyethyl group at the 3-position contributes to its distinct chemical properties and biological activities. Additionally, the three methyl groups at positions 1, 6, and 7 further enhance its stability and solubility.

Recent studies have explored the potential therapeutic applications of this compound. One notable area of research is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that 8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, this compound has also shown potential as an antiviral agent. Research conducted by a team at the University of California in 2022 revealed that 8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action involves interference with viral RNA synthesis and assembly processes.

In addition to its therapeutic potential, the compound has been investigated for its pharmacokinetic properties. A study published in the European Journal of Pharmaceutical Sciences in 2021 reported that 8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2，4-dione exhibits favorable oral bioavailability and a long half-life in animal models. These characteristics suggest that it could be developed into an effective oral medication with sustained therapeutic effects.

The safety profile of 8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1，6，7-trimethyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione has also been evaluated. Preclinical studies have shown that it has low toxicity and does not cause significant adverse effects at therapeutic doses. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1，6，7-trimethyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione (CAS No. 887458-69-7) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As more data becomes available from clinical trials and further studies, 8-(4-ethoxyphenyl)-3-(2-methoxyethyl)-1，6，7-trimethyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione (CAS No. 887458-69-7) may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory diseases and viral infections.